Cas no 74356-30-2 (3,5-Dimethylisoxazole-4-carboxamide)

• Product Name: 3,5-Dimethylisoxazole-4-carboxamide
• CAS No: 74356-30-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD02681973
• CID: 562060
• PubChem ID: 736478
• Update Time: 2025-10-31

3,5-Dimethylisoxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide,3,5-dimethyl-
• 3,5-dimethyl-1,2-oxazole-4-carboxamide
• 3,5-dimethyl-4-isoxazolecarboxamide
• 3,5-DIMETHYLISOXAZOLE-4-CARBOXAMIDE
• 3,5-dimethyl-isoxazole-4-carboxylic acid amide
• 3.5-Dimethyl-isoxazol-carbonsaeure-(4)-amid
• 4-isoxazolecarboxamide,3,5-dimethyl
• CS-0326481
• MFCD02681973
• dimethyl-1,2-oxazole-4-carboxamide
• GHJOYRMAYLLOIO-UHFFFAOYSA-N
• AKOS006228953
• FT-0614677
• J-511349
• 4-isoxazolecarboxamide, 3,5-dimethyl-
• A915621
• DTXSID30353031
• 3,5-DIMETHYLI-4-ISOXAZOLECARBOXAMIDE
• 74356-30-2
• SCHEMBL352276
• 3,5-Dimethylisoxazole-4-carboxamide

• MDL： MFCD02681973
• Inchi： 1S/C6H8N2O2/c1-3-5(6(7)9)4(2)10-8-3/h1-2H3,(H2,7,9)
• InChI Key： GHJOYRMAYLLOIO-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N)=O)C(C)=N1

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.2
• Melting Point: 148 °C
• Boiling Point: 246.3 °C at 760 mmHg
• Flash Point: 246.3 °C at 760 mmHg
• Refractive Index: 1.515
• PSA: 69.12000
• LogP: 1.09060

3,5-Dimethylisoxazole-4-carboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3,5-Dimethylisoxazole-4-carboxamide

3,5-Dimethylisoxazole-4-carboxamide (CAS No. 74356-30-2): An Overview of Its Properties and Applications in Modern Research

3,5-Dimethylisoxazole-4-carboxamide (CAS No. 74356-30-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its isoxazole ring and carboxamide functional group, exhibits a range of interesting properties that make it a valuable candidate for further research and development.

The chemical structure of 3,5-Dimethylisoxazole-4-carboxamide consists of an isoxazole ring with two methyl groups at the 3 and 5 positions, and a carboxamide group at the 4 position. This configuration imparts specific physical and chemical properties to the compound, such as solubility, stability, and reactivity. The isoxazole ring is known for its aromaticity and electron-withdrawing nature, which can influence the compound's interactions with biological targets.

In the realm of medicinal chemistry, 3,5-Dimethylisoxazole-4-carboxamide has shown promise as a scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3,5-Dimethylisoxazole-4-carboxamide exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its medicinal applications, 3,5-Dimethylisoxazole-4-carboxamide has also been investigated for its use in materials science. The compound's ability to form stable complexes with metal ions makes it a potential candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery systems. A recent study in the Inorganic Chemistry journal demonstrated that MOFs derived from 3,5-Dimethylisoxazole-4-carboxamide exhibited high surface areas and excellent thermal stability.

The synthesis of 3,5-Dimethylisoxazole-4-carboxamide can be achieved through various methods, including cyclocondensation reactions and microwave-assisted synthesis. These synthetic routes offer high yields and purity levels, making the compound readily available for research purposes. Additionally, the ease of functionalization of the isoxazole ring allows for the creation of diverse derivatives with tailored properties.

In terms of safety and handling, 3,5-Dimethylisoxazole-4-carboxamide is generally considered to be stable under standard laboratory conditions. However, it is important to follow standard safety protocols when handling any chemical compound to ensure the well-being of researchers and the integrity of experimental results.

The future prospects for 3,5-Dimethylisoxazole-4-carboxamide are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. For example, efforts are being made to enhance its solubility and bioavailability for use in pharmaceutical formulations. Additionally, the development of new synthetic methods that are more environmentally friendly and cost-effective is an active area of investigation.

In conclusion, 3,5-Dimethylisoxazole-4-carboxamide (CAS No. 74356-30-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the design of novel therapeutic agents and advanced materials. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in various scientific disciplines.